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Compound of Interest

1-(Tert-butoxycarbonyl)-3-
Compound Name:
methylpiperidine-3-carboxylic acid

Cat. No. B050637

This technical guide provides an in-depth overview of 1-(Tert-butoxycarbonyl)-3-
methylpiperidine-3-carboxylic acid, a heterocyclic building block of significant interest to
researchers, scientists, and professionals in drug development. This document details its
chemical identity, physicochemical properties, synthesis, and applications, with a focus on
experimental protocols and its role in synthetic workflows.

Chemical Identity and Properties

1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid is a derivative of piperidine, a
common scaffold in medicinal chemistry. The tert-butoxycarbonyl (Boc) protecting group on the
nitrogen atom enhances its utility in organic synthesis by modulating its reactivity. The
presence of both a methyl and a carboxylic acid group at the 3-position creates a chiral center,
leading to (R) and (S) enantiomers.

CAS Numbers:

While a specific CAS number for the racemic mixture of 1-(Tert-butoxycarbonyl)-3-
methylpiperidine-3-carboxylic acid is not readily available in public databases, the CAS
number for the (S)-enantiomer has been assigned.[1] For reference, the CAS numbers for the
parent compound and related isomers are provided below.
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Compound Name Stereochemistry CAS Number

1-(Tert-butoxycarbonyl)-3-

methylpiperidine-3-carboxylic (S) 1415018-76-6
acid

1-(Tert-

butoxycarbonyl)piperidine-3- Racemic 84358-12-3

carboxylic acid

1-(Tert-
butoxycarbonyl)piperidine-3- (S) 88495-54-9
carboxylic acid

1-(Tert-
butoxycarbonyl)piperidine-3- (R) 163438-09-3
carboxylic acid

1-(Tert-butoxycarbonyl)-2-
methylpiperidine-2-carboxylic Racemic 746658-74-2
acid

1-(Tert-butoxycarbonyl)-4-
methylpiperidine-4-carboxylic Racemic 189321-63-9
acid

Physicochemical Data:

Quantitative data for the title compound is sparse in the literature. However, data for the closely
related parent compound, 1-(Tert-butoxycarbonyl)piperidine-3-carboxylic acid, provides a
reasonable approximation of its properties. The addition of a methyl group will slightly increase
the molecular weight and may influence properties such as melting point and solubility.
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Value (for 1-(Boc)-

Property piperidine-3-carboxylic Reference
acid)

Molecular Formula C11H19NO4 [2]

Molecular Weight 229.27 g/mol [2]

Appearance Solid

Melting Point 159-162 °C [2]

Assay >97%

. . +57° (c=1 in chloroform) for
Optical Activity ([a]D) _
(S)-enantiomer

Note: The molecular weight of 1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic
acid is approximately 243.30 g/mol .

Synthesis and Experimental Protocols

The synthesis of 1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid can be
envisioned through a multi-step sequence starting from commercially available precursors. A
plausible synthetic route involves the construction of the 3,3-disubstituted piperidine ring
followed by N-protection. Below is a generalized experimental protocol based on established
chemical transformations for analogous structures.

Proposed Synthetic Pathway:

A potential synthetic route could start from a suitable precursor, such as a substituted pyridine
or a pre-formed piperidine derivative, which is then methylated and carboxylated at the 3-
position, followed by the introduction of the Boc protecting group.
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A plausible synthetic pathway for the target molecule.

Experimental Protocol: N-Boc Protection of a Piperidine Carboxylic Acid
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This protocol is adapted from the synthesis of related N-Boc protected piperidine derivatives
and represents a key step in the overall synthesis.

o Materials: Piperidine carboxylic acid derivative, Di-tert-butyl dicarbonate ((Boc)20), Sodium
hydroxide (NaOH), Dioxane, Water.

e Procedure:
o Dissolve the piperidine carboxylic acid derivative in a mixture of dioxane and water.
o Add a solution of sodium hydroxide to basify the reaction mixture.
o Cool the solution to 0 °C in an ice bath.
o Add di-tert-butyl dicarbonate portion-wise while maintaining the temperature at 0 °C.
o Allow the reaction to warm to room temperature and stir overnight.

o Acidify the reaction mixture with a suitable acid (e.g., citric acid or dilute HCI) to a pH of
approximately 3-4.

o Extract the product with an organic solvent such as ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude N-Boc protected product.

o Purify the product by column chromatography or recrystallization as needed.

Applications in Drug Discovery and Development

1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid and its analogs are valuable
building blocks in medicinal chemistry. The piperidine scaffold is a key structural motif in
numerous biologically active compounds and approved drugs. The Boc protecting group allows
for selective chemical modifications at other positions of the molecule, making it a versatile
intermediate in the synthesis of complex target molecules.

These compounds are frequently utilized in the following areas:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b050637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Synthesis of Novel Therapeutic Agents: They serve as scaffolds for the development of
drugs targeting a wide range of diseases, including neurological disorders.

o Peptide Synthesis: As constrained amino acid analogs, they can be incorporated into
peptides to induce specific conformations and improve metabolic stability.

o Fragment-Based Drug Discovery (FBDD): The piperidine core can act as a starting point for
fragment elaboration and optimization in FBDD campaigns.

Workflow in Drug Discovery:

The following diagram illustrates a generalized workflow for the utilization of a building block
like 1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid in a drug discovery
project.
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Generalized drug discovery workflow utilizing the title compound.

Safety and Handling

Based on the safety data for the parent compound, 1-(Tert-butoxycarbonyl)piperidine-3-
carboxylic acid, the 3-methyl derivative should be handled with care. It is classified as an
irritant.

GHS Hazard Statements:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.
Precautionary Measures:

Use in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

This technical guide provides a summary of the available information on 1-(Tert-
butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid. Further research and experimental
validation are necessary to fully characterize this compound and explore its potential in various
scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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